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Compound of Interest

Compound Name: trans-Anol

Cat. No.: B1235108 Get Quote

Essential Safety and Handling Guide for trans-Anol
For laboratory professionals engaged in research and development, ensuring a safe

environment is paramount when handling chemical compounds. This guide provides

immediate, essential safety and logistical information for the handling and disposal of trans-
Anol, also known as trans-Anethole.

Hazard Identification and Immediate Precautions
trans-Anol is a compound that requires careful handling due to its potential health hazards. It

is classified as a skin sensitizer and may cause an allergic skin reaction.[1][2] It can also cause

skin and respiratory tract irritation.[3] In case of contact, it is crucial to wash the affected skin

area with plenty of soap and water.[1] If skin irritation or a rash develops, seek medical advice.

[2] Eye contact may lead to irritation, and in such instances, the eyes should be flushed with

plenty of water for at least 15 minutes.[4]

While not highly flammable, trans-Anol is a combustible material.[1] Therefore, it should be

kept away from open flames, hot surfaces, and other sources of ignition.[1][5]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure and

ensure safety. The following PPE is recommended when handling trans-Anol.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection
Chemical splash goggles or

safety glasses

Must meet ANSI Z.87.1 1989

standard. A face shield worn

over safety glasses is required

if there is a risk of splashing.[6]

Skin Protection Chemical-resistant gloves

Nitrile rubber gloves are

suitable for protection.[5]

Always inspect gloves before

use and change them

immediately upon contact with

the chemical.

Laboratory Coat

A flame-resistant lab coat,

such as Nomex®, should be

worn over cotton clothing.

Ensure it is buttoned and fits

properly to cover as much skin

as possible.[6]

Footwear and Clothing

Wear long pants and closed-

toe, closed-heel shoes that

cover the entire foot.[6]

Respiratory Protection
Not generally required with

adequate ventilation

If engineering controls are

insufficient to maintain

exposure below permissible

limits, a NIOSH-approved

respirator is necessary.[6] Use

a respirator in poorly ventilated

areas or when dealing with

spills.
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Operational Plans: Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling Protocol
Ensure Adequate Ventilation: Always handle trans-Anol in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of vapors.[5]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the

appropriate PPE.[3]
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Grounding: When transferring the material, ground and bond containers to prevent static

discharge, especially if larger quantities are involved.[3]

After Handling: Wash hands and face thoroughly after working with the substance.

Contaminated clothing should be removed and washed before reuse.[3]

Storage Protocol
Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][5]

Protect from direct sunlight.[5]

Incompatible materials include oxidizing agents.[1]

Disposal Plan
Proper disposal of trans-Anol and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Chemical: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[2] Do not allow the product to enter

drains or the sewage system.

Contaminated Packaging: Empty containers may retain product residue and can be

dangerous.[3] They should be disposed of according to official regulations.[2] Do not

pressurize, cut, weld, or expose empty containers to heat or sparks.[3]

Spills: In case of a spill, clean it up immediately. Absorb the material with an inert, liquid-

absorbent material (e.g., Chemizorb®) and place it into a suitable, clean, dry, closed

container for disposal.[4] Ensure adequate ventilation during cleanup and remove all sources

of ignition.[4]
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The following tables summarize the key physical and chemical properties of trans-Anol.

Physical Properties

Property Value

Appearance
Clear, colorless to yellowish low melting solid[1]

[5]

Odor Strong, black licorice-like[1][4]

Melting Point 20 - 23 °C / 68 - 73.4 °F[1]

Boiling Point 234 - 237 °C / 453.2 - 458.6 °F[1][5]

Flash Point 91 °C / 195.8 °F[1][5]

Specific Gravity 0.988 g/cm³[2][4]

Vapor Pressure 1.33 mbar @ 63 °C[1][4]

Solubility Practically insoluble in water[4]

Chemical Properties

Property Value

Molecular Formula C₁₀H₁₂O[4][7]

Molecular Weight 148.20 g/mol [4][7]

Synonyms trans-Anethole, p-Propenylanisole[1][4]

CAS Number 4180-23-8[1]

Experimental Protocol: Preparation of a Standard
Solution
This protocol outlines the steps for preparing a standard solution of trans-Anol in a suitable

solvent.
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Pre-Experiment Checklist:

Ensure the chemical fume hood is operational.

Verify that all required PPE is available and in good condition.

Locate the nearest eyewash station and safety shower.

Have spill cleanup materials readily accessible.

Procedure:

Don all required personal protective equipment: safety goggles, nitrile gloves, and a lab

coat.

Place a calibrated analytical balance inside the chemical fume hood.

Tare a clean, dry beaker on the balance.

Carefully weigh the desired amount of trans-Anol into the beaker.

Record the exact weight.

Slowly add the chosen solvent (e.g., ethanol) to the beaker while gently stirring with a

glass rod until the trans-Anol is fully dissolved.

Quantitatively transfer the solution to a volumetric flask of the desired final volume.

Rinse the beaker with a small amount of the solvent and add the rinsing to the volumetric

flask to ensure all the trans-Anol is transferred.

Add solvent to the volumetric flask up to the calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Label the flask clearly with the name of the compound, concentration, solvent, date of

preparation, and your initials.

Post-Experiment Cleanup:
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Dispose of any waste solvent and contaminated materials according to the established

disposal plan.

Clean all glassware thoroughly.

Wipe down the work area in the fume hood.

Remove and properly dispose of gloves.

Wash your hands thoroughly with soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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